2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile

• IUPAC Name: 2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C18H18N4OS/c19-13-15-5-4-8-20-18(15)24-14-17(23)22-11-9-21(10-12-22)16-6-2-1-3-7-16/h1-8H,9-12,14H2
• InChI Key: HXQVSIVSPUOUFH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=C(C=CC=N3)C#N
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile, also known as OPETN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. OPETN is a member of the thionicotinamide family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile is not fully understood. However, studies suggest that 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile exerts its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and blocking angiogenesis. 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile also appears to modulate the expression of various genes involved in cancer development and progression. Additionally, 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile has been shown to exert its anti-inflammatory and antioxidant effects by inhibiting the activity of inflammatory mediators and scavenging free radicals.
Biochemical and Physiological Effects:
2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile has been shown to have several biochemical and physiological effects. Studies have reported that 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile can induce DNA damage and cell cycle arrest in cancer cells, leading to apoptosis. 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile has also been shown to inhibit the activity of various enzymes, including cyclooxygenase-2, lipoxygenase, and xanthine oxidase. Moreover, 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile has been reported to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile in lab experiments is its high potency and selectivity against cancer cells. 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile has also been shown to have low toxicity in animal models. However, one of the limitations of using 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile is its poor solubility in water, which can make it challenging to administer in vivo. Moreover, the mechanism of action of 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile is not fully understood, which can make it challenging to design experiments to elucidate its biological effects.

Future Directions

There are several future directions for research on 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile. One area of research could focus on the development of more efficient synthesis methods to improve the yield and purity of 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile. Another area of research could focus on elucidating the mechanism of action of 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile to identify potential targets for cancer therapy. Moreover, research could focus on the development of more soluble formulations of 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile to improve its bioavailability and efficacy in vivo. Finally, research could explore the potential of 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile as a therapeutic agent for other diseases, such as bacterial and fungal infections.

Synthesis Methods

2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile can be synthesized using a straightforward and efficient method. The synthesis involves the reaction of 2-chloronicotinonitrile with 2-mercapto-N-(4-phenylpiperazin-1-yl)acetamide in the presence of triethylamine and a catalytic amount of copper(I) iodide. The reaction proceeds to completion within 15-30 minutes, and the product is obtained in high yield after purification.

Scientific Research Applications

2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile has also been reported to possess anti-inflammatory, antioxidant, and neuroprotective properties. Moreover, 2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}nicotinonitrile has been shown to inhibit the growth of bacteria and fungi, indicating its potential as an antibacterial and antifungal agent.